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Compound of Interest

Compound Name: 7-Bromo-5-methyl-1H-indazole

Cat. No.: B592039 Get Quote

An In-depth Technical Guide to the Safe Handling of 7-Bromo-5-methyl-1H-indazole

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a formal risk assessment and the

official Safety Data Sheet (SDS) provided by the supplier. Always consult the most current SDS

for your specific material before handling.

Introduction
7-Bromo-5-methyl-1H-indazole is a heterocyclic aromatic organic compound. As a

brominated indazole derivative, it serves as a valuable building block in medicinal chemistry

and drug discovery, often used in the synthesis of more complex molecules with potential

therapeutic applications. Due to its chemical nature, understanding and implementing rigorous

safety and handling precautions are paramount to ensure the safety of laboratory personnel

and the integrity of research.

This guide provides a comprehensive overview of the known safety information, handling

procedures, and emergency protocols for 7-Bromo-5-methyl-1H-indazole, based on available

safety data sheets and general best practices for handling similar chemical reagents.

Hazard Identification and Classification
7-Bromo-5-methyl-1H-indazole is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The following tables summarize its GHS
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(Globally Harmonized System) classification.

Table 1: GHS Classification

Hazard Class Hazard Category

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity – single exposure

(Respiratory system)
Category 3

Table 2: GHS Hazard Statements and Precautionary Codes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Statement

Hazard Statements

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.
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P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Table 3: Physical and Chemical Properties of 7-Bromo-5-methyl-1H-indazole

Property Value

Molecular Formula C₈H₇BrN₂

Molecular Weight 211.06 g/mol

Appearance Solid (powder/crystals)

Melting Point 131 - 136 °C (268 - 277 °F)

Boiling Point No data available

Flash Point No data available

Solubility No data available

Stability Stable under recommended storage conditions.

Conditions to Avoid Strong oxidizing agents.

Experimental Protocols for Safe Handling
The following protocols outline the standard procedures for safely handling 7-Bromo-5-methyl-
1H-indazole in a laboratory setting. A mandatory workflow for risk assessment and handling is

visualized below.
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Risk Assessment and Handling Workflow
Preparation Phase

Handling Phase

Post-Handling Phase

Emergency Response

Review SDS & Conduct
Risk Assessment

Identify Required PPE
(Gloves, Goggles, Lab Coat)

Prepare & Verify
Engineering Controls

(Fume Hood, Ventilation)

Work Within Fume Hood

Weigh & Handle Solid
(Avoid Dust Generation)

Transfer to Reaction Vessel Exposure Event
(Spill, Inhalation, Contact)

If Spill/Exposure Occurs

Decontaminate Glassware
& Work Surfaces

Segregate & Label
Chemical Waste

Remove & Dispose of PPE
(as per institutional policy)

Wash Hands Thoroughly

Evacuate Area
Provide First Aid

Seek Medical Attention

Follow Emergency Protocols
(SDS Section 4)

Click to download full resolution via product page
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Caption: Workflow for Risk Assessment and Safe Handling of 7-Bromo-5-methyl-1H-indazole.

Required Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles that meet government standards such

as NIOSH (US) or EN 166 (EU). A face shield may be necessary for larger quantities.

Skin Protection:

Wear a flame-retardant, chemical-resistant lab coat.

Handle with impervious gloves (e.g., nitrile rubber). Ensure gloves are inspected prior to

use and are of a suitable thickness and material. Dispose of contaminated gloves after

use in accordance with good laboratory practices.

Respiratory Protection: For operations where dust generation is likely and engineering

controls are insufficient, use a NIOSH-approved N95 (or better) particulate respirator.

Engineering Controls
All handling of 7-Bromo-5-methyl-1H-indazole solid should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible and in good working

order in the immediate vicinity of the handling area.

Handling and Storage Protocol
Preparation: Before handling, ensure all required PPE is donned correctly and the fume

hood is operational.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

locked up and away from incompatible materials such as strong oxidizing agents.

Weighing: To prevent the generation of dust, weigh the compound carefully. Use a spatula to

gently transfer the solid. Avoid scooping actions that could aerosolize the powder.
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Disposal: Dispose of waste material and empty containers in accordance with local, state,

and federal regulations. Do not allow the chemical to enter drains. Waste should be

segregated into a clearly labeled, sealed container for hazardous chemical waste.

First-Aid and Emergency Procedures
Immediate action is crucial in the event of an exposure.

Table 4: First-Aid Measures

Exposure Route Procedure

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician. Take off contaminated clothing and

shoes immediately.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician. Remove

contact lenses if present and easy to do.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen

oxides (NOx), and hydrogen bromide gas.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if

necessary.
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Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Avoid dust formation and breathing

vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Pick up and arrange for disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal.

Conclusion
7-Bromo-5-methyl-1H-indazole is a valuable research chemical that demands careful and

informed handling. Adherence to the guidelines outlined in this document, in conjunction with

the supplier's SDS and institutional safety policies, is essential for mitigating risks. A thorough

understanding of its hazards, the consistent use of appropriate engineering controls and PPE,

and preparedness for emergency situations are the cornerstones of its safe and effective use in

research and development.

To cite this document: BenchChem. [safety and handling precautions for 7-Bromo-5-methyl-
1H-indazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592039#safety-and-handling-precautions-for-7-
bromo-5-methyl-1h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b592039?utm_src=pdf-body
https://www.benchchem.com/product/b592039#safety-and-handling-precautions-for-7-bromo-5-methyl-1h-indazole
https://www.benchchem.com/product/b592039#safety-and-handling-precautions-for-7-bromo-5-methyl-1h-indazole
https://www.benchchem.com/product/b592039#safety-and-handling-precautions-for-7-bromo-5-methyl-1h-indazole
https://www.benchchem.com/product/b592039#safety-and-handling-precautions-for-7-bromo-5-methyl-1h-indazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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